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Compound of Interest

Compound Name: 5-Aminopyridine-3-sulfonamide

Cat. No.: B1337962 Get Quote

5-Aminopyridine-3-sulfonamide: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Aminopyridine-3-sulfonamide is a chemical compound containing a pyridine ring

substituted with both an amino and a sulfonamide group. This technical guide provides a

summary of its core molecular properties. Extensive searches of scientific literature and

chemical databases indicate that while the foundational chemical data for this molecule are

established, detailed experimental studies on its synthesis, biological activity, and mechanism

of action are not readily available. This document presents the known chemical information and

provides a broader context based on the activities of related sulfonamide and aminopyridine

compounds.

Core Molecular Data
The fundamental molecular and chemical properties of 5-Aminopyridine-3-sulfonamide are

summarized below. This data is essential for any laboratory work or computational modeling

involving this compound.
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Property Value Source

Molecular Formula C₅H₇N₃O₂S PubChem

Molecular Weight 173.20 g/mol PubChem

IUPAC Name 5-aminopyridine-3-sulfonamide PubChem

CAS Number 62009-21-6 PubChem

Synthesis and Experimental Protocols
A specific, detailed, and validated experimental protocol for the synthesis of 5-Aminopyridine-
3-sulfonamide is not prominently described in the reviewed scientific literature. However,

general methods for the synthesis of related pyridosulfonamide derivatives often involve multi-

step processes. For instance, the synthesis of the isomeric 6-Aminopyridine-3-sulfonamide

derivatives has been documented to proceed through the sulfonation of 2-aminopyridine to

form 6-aminopyridine-3-sulfonic acid, followed by conversion to the sulfonyl chloride, and

subsequent reaction with an amine.

Due to the lack of specific experimental data for 5-Aminopyridine-3-sulfonamide, a detailed

experimental protocol cannot be provided at this time. Researchers interested in synthesizing

this compound may need to adapt procedures from related molecules and develop a novel

synthetic route.

Biological Activity and Signaling Pathways
There is a significant lack of specific biological data for 5-Aminopyridine-3-sulfonamide in the

public domain. While the broader class of sulfonamides is well-known for a variety of

pharmacological activities, these cannot be directly attributed to this specific molecule without

experimental validation.

General Context: Sulfonamide Biological Activity
The sulfonamide functional group is a cornerstone of numerous therapeutic agents. The most

classic role is as antimicrobial agents that act as competitive inhibitors of dihydropteroate

synthase (DHPS), an enzyme crucial for folic acid synthesis in bacteria. This bacteriostatic

action has been a fundamental principle of chemotherapy for decades.
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Beyond their antimicrobial effects, various sulfonamide-containing molecules have been

developed as:

Anticancer agents

Anti-inflammatory drugs (e.g., COX-2 inhibitors)

Diuretics

Anticonvulsants

Antiviral compounds

General Context: Aminopyridine Biological Activity
The aminopyridine scaffold is also present in a range of biologically active compounds. For

example, 4-aminopyridine is a potassium channel blocker used in the management of

symptoms of multiple sclerosis.

Signaling Pathways
No specific signaling pathways involving 5-Aminopyridine-3-sulfonamide have been

elucidated in the available literature. Given the common targets of sulfonamides, a hypothetical

starting point for investigation could be its effect on folate synthesis pathways in

microorganisms. However, without experimental data, any discussion of its mechanism of

action or interaction with signaling cascades would be purely speculative.

To illustrate the general mechanism of antibacterial sulfonamides, the following logical diagram

is provided.
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General Mechanism of Antibacterial Sulfonamides

p-Aminobenzoic Acid (PABA)

Dihydropteroate Synthase (DHPS)

Sulfonamide Drug
(e.g., 5-Aminopyridine-3-sulfonamide - Hypothetical)

Competitive Inhibition

Dihydropteroate

Catalyzes

Dihydrofolic Acid

Tetrahydrofolic Acid

Nucleic Acid Synthesis

Bacterial Growth Inhibition

Leads to

Click to download full resolution via product page

Caption: Hypothetical inhibitory pathway of a sulfonamide drug.
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Conclusion and Future Directions
5-Aminopyridine-3-sulfonamide is a defined chemical entity with known molecular formula

and weight. However, a comprehensive understanding of its synthesis, biological activity, and

therapeutic potential is currently hampered by a lack of dedicated research in the public

domain. The information available on the broader classes of sulfonamides and aminopyridines

suggests that this compound could potentially exhibit interesting pharmacological properties.

Future research should focus on:

Development and optimization of a reliable synthetic protocol.

In vitro screening against a panel of targets, including bacterial enzymes, cancer cell lines,

and key physiological enzymes, to identify any biological activity.

Elucidation of its mechanism of action for any identified activities, including the specific

signaling pathways involved.

This technical guide serves as a foundational document, summarizing the current state of

knowledge and highlighting the significant opportunities that exist for further investigation into

the properties and potential applications of 5-Aminopyridine-3-sulfonamide.

To cite this document: BenchChem. [5-Aminopyridine-3-sulfonamide molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337962#5-aminopyridine-3-sulfonamide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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